Urea, N-(1,1-dimethylethyl)-N'-phenyl-

• IUPAC Name: 1-tert-butyl-3-phenylurea
• InChI: InChI=1S/C11H16N2O/c1-11(2,3)13-10(14)12-9-7-5-4-6-8-9/h4-8H,1-3H3,(H2,12,13,14)
• InChI Key: OXCSCSQUAKQKMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=CC=CC=C1
• Molecular Formula: C11H16N2O
• DSSTOX Substance ID: DTXSID90164569
• Molecular Weight: 192.26 g/mol
• CAS RN: 15054-54-3

Description

Urea, N-(1,1-dimethylethyl)-N'-phenyl- (Urea-DMP) is an organic compound that is widely used in the synthesis of various compounds and in various scientific research applications. Urea-DMP is a colorless, odorless crystalline solid with a melting point of 44.5 °C and a boiling point of 153.1 °C. It is soluble in water, alcohol, and ether and is used in a variety of chemical reactions.

Mechanism of Action

Urea, N-(1,1-dimethylethyl)-N'-phenyl- acts as a nucleophilic catalyst in chemical reactions. It is able to react with a wide variety of substrates, including amines, thiols, and carboxylic acids. In the presence of a base, urea-DMP can act as a nucleophile, attacking and forming covalent bonds with the substrate. In the presence of a Lewis acid, urea-DMP can act as an electrophile, forming covalent bonds with the substrate.
Biochemical and Physiological Effects
Urea, N-(1,1-dimethylethyl)-N'-phenyl- has been found to have a variety of biochemical and physiological effects. In particular, it has been found to inhibit the activity of enzymes involved in DNA replication and transcription, as well as enzymes involved in the metabolism of carbohydrates and lipids. It has also been found to have an anti-inflammatory effect, as well as an anti-cancer effect.

Advantages and Limitations for Lab Experiments

The advantages of using urea-DMP in laboratory experiments include its low cost, its availability in a variety of forms, and its ability to react with a wide variety of substrates. The main limitation of urea-DMP is its instability in the presence of strong acids and bases, which can lead to the formation of undesired side products.

Future Directions

The future directions for research on urea-DMP include further investigation into its biochemical and physiological effects, as well as further exploration of its potential as a pharmaceutical agent. Other potential future directions include the development of new synthesis methods for urea-DMP, as well as the development of new applications for urea-DMP in scientific research. Additionally, further research could be conducted on the use of urea-DMP as a catalyst in chemical reactions.

Synthesis Methods

Urea, N-(1,1-dimethylethyl)-N'-phenyl- is synthesized by the reaction of urea with dimethylphenylphosphine in the presence of a catalyst such as pyridine. The reaction is typically conducted at a temperature of 80-90°C and a pressure of 1-2 atmospheres. The reaction is typically complete within 1-2 hours.

Scientific Research Applications

Urea, N-(1,1-dimethylethyl)-N'-phenyl- is used in a variety of scientific research applications, including synthetic organic chemistry, biochemistry, and pharmaceuticals. It is used as a reagent in the synthesis of various compounds, such as amines, thiols, and carboxylic acids. It is also used in the synthesis of peptides, proteins, and other biomolecules. In addition, it is used in the synthesis of pharmaceuticals, such as anticancer drugs, antibiotics, and anti-inflammatory agents.